BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Tripropyl
Phosphate-d21

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tripropyl phosphate-d21

Cat. No.: B579871

This technical guide provides a comprehensive overview of the structure, formula, and
physicochemical properties of Tripropyl phosphate-d21, a deuterated analog of Tripropyl
phosphate. This document is intended for researchers, scientists, and professionals in drug
development and analytical chemistry who utilize stable isotope-labeled compounds as internal
standards for quantitative analyses.

Core Properties and Structure

Tripropyl phosphate-d21 is a stable isotope-labeled version of tri-n-propyl phosphate, where
all 21 hydrogen atoms have been replaced with deuterium. This isotopic substitution makes it
an ideal internal standard for mass spectrometry-based quantification methods, such as gas

chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry
(LC-MS), as it co-elutes with the non-labeled analyte but is distinguishable by its higher mass.

Molecular Structure and Formula

The chemical structure of Tripropyl phosphate-d21 consists of a central phosphate group
bonded to three deuterated propyl chains.
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Chemical Structure of Tripropyl Phosphate-d21
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Caption: Chemical structure of Tripropyl phosphate-d21.
The molecular formula for Tripropyl phosphate-d21 is COD2104P.[1][2]

Physicochemical and Analytical Data

A summary of the key quantitative data for Tripropyl phosphate-d21 is presented in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C9D2104P[1][2][3][4]
Molecular Weight 245.36 g/mol [1][2][3][4]

CAS Number 1219794-92-9[1]

Appearance Colorless to light yellow liquid[3]
Purity >98%[1][2]

[2H21]-Phosphoric Acid Tripropyl Ester, [2H21]-

Synonyms Tripropyl Phosphate, Tri-n-propyl phosphate-
d21[5]
Storage Conditions 4°C, sealed storage, away from moisture[3]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of Tripropyl phosphate-d21
are not extensively published in readily available literature, the synthesis of its non-deuterated
analog, Tripropyl phosphate, is typically achieved through the reaction of phosphorus trichloride
(PCI3) with propanol. The deuterated version would be synthesized using deuterated propanol.

Tripropyl phosphate-d21 is primarily used as an internal standard in analytical methodologies.
Below is a general workflow for its application in a quantitative analysis using LC-MS/MS.
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General Workflow for Quantification using Tripropyl Phosphate-d21
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Caption: A generalized experimental workflow for quantitative analysis.
Key Considerations for Analytical Methods:

¢ Internal Standard Spiking: A known concentration of Tripropyl phosphate-d21 is added to
the sample at the beginning of the sample preparation process. This allows for the correction

of analyte loss during extraction and instrumental variability.

o Chromatographic Separation: A suitable liquid chromatography method should be developed
to achieve baseline separation of Tripropyl phosphate from other matrix components,
although co-elution with its non-deuterated analog is expected and desired.

o Mass Spectrometry Detection: In the mass spectrometer, specific precursor-to-product ion
transitions are monitored for both the analyte (Tripropyl phosphate) and the internal standard
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(Tripropyl phosphate-d21). The difference in mass-to-charge ratio (m/z) allows for their
independent detection.

» Quantification: A calibration curve is constructed by plotting the ratio of the analyte peak area
to the internal standard peak area against the concentration of the analyte standards. The
concentration of the analyte in the unknown sample is then determined from this curve. This
compound can be used as an internal standard for quantitative analysis by NMR, GC-MS, or
LC-MS.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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